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Compound of Interest

Compound Name: Prochlorperazine D8 dimeleate

Cat. No.: B1574231

Get Quote

Executive Summary
This guide outlines the mandatory disposal and handling procedures for Prochlorperazine D8

Dimaleate (Prochlorperazine-d8 dimaleate).[1][2] As a deuterated internal standard used

primarily in LC-MS/MS bioanalysis, this compound presents unique challenges: it combines the

toxicological profile of phenothiazines with the high-cost inventory management of stable

isotopes.[3][1][2]

Critical Directive: While deuterated compounds are chemically identical to their non-labeled

counterparts regarding toxicity, they must be managed with precision to prevent inventory

errors and environmental contamination.[1][2] Incineration is the only authorized disposal

method.

Chemical Profile & Hazard Assessment
Before initiating disposal, operators must understand the specific hazards associated with the

dimaleate salt form.[2] The addition of the maleic acid moiety increases the compound's acidity

and solubility profile compared to the free base.

Table 1: Physicochemical & Hazard Data
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Parameter Specification Operational Implication

Compound Name Prochlorperazine-d8 Dimaleate
Label as "Deuterated Internal

Standard"

Parent CAS 84-02-6 (Unlabeled)

Use parent CAS for RCRA

waste profiling if D8 CAS is

unrecognized by waste vendor.

[3][1][4][2][5]

Physical State
Off-white to pale yellow

powder

High Dust Hazard. Use wet-

wiping for cleanup.[3][1][4][2]

Light Sensitivity High
Store/Dispose in Amber

containers only.[3][4][2]

GHS Classification Acute Tox. 4 (Oral/Inhalation)
Harmful if swallowed or

inhaled.[3][4][2][6]

Reproductive Tox Category 2 (Suspected)

Strict segregation from

pregnant personnel

recommended.[3][4][2]

Aquatic Toxicity Acute Category 1
Zero tolerance for drain

disposal.[3][4][2]

Expert Insight: The "D8" designation indicates 8 hydrogen atoms have been replaced by

deuterium.[2] This does not alter the toxicity profile.[2] Treat this substance with the same rigor

as high-potency antipsychotics.[1][2]

Regulatory Framework (RCRA & EPA)
Prochlorperazine is not specifically "P-listed" or "U-listed" by name in 40 CFR 261.33, but it is

regulated as a Hazardous Pharmaceutical Waste.[3][1][2]
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Waste Coding: If the waste formulation contains flammable solvents (e.g.,

Methanol/Acetonitrile from LC-MS stocks), it carries the D001 (Ignitable) code.[3][1]

Toxicity Characteristic: Due to its aquatic toxicity and phenothiazine structure, it must be

segregated from general refuse to prevent leaching in landfills.[2]

Destruction Standard: The required method is High-Temperature Incineration (>1000°C) to

ensure thermal decomposition of the phenothiazine ring structure [1].[1][2]

Disposal Workflow & Decision Matrix
The following flowchart illustrates the decision logic for disposing of Prochlorperazine D8

Dimaleate, distinguishing between solid stock and liquid LC-MS waste.
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Waste Generation
(Prochlorperazine D8)

Waste State?
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Containerization:
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Containerization:
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(Vented Cap)

Labeling Protocol:
1. Chemical Name (No Abbreviations)

2. Hazard: 'Toxic' & 'Repro Toxin'
3. Date

Satellite Accumulation Area
(Secondary Containment)

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for segregating and processing Prochlorperazine D8 waste streams.

Step-by-Step Disposal Protocol
Phase 1: Segregation & Preparation
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Objective: Prevent cross-contamination and dangerous chemical reactions.[2]

Isolate the Waste: Do not mix Prochlorperazine D8 solids with oxidizers (e.g., nitrates,

peroxides) as phenothiazines can react vigorously [2].[2]

Deactivation (Liquids): For LC-MS waste containing trace D8, no chemical deactivation is

required before collection.[1][2] The solvent matrix (usually Acetonitrile/Methanol) dictates

the primary hazard (Flammability).[1][2]

Phase 2: Containerization
Objective: Containment of potent compounds and light protection.[2]

Solids (Expired Standard):

Place the original vial into a clear plastic "ziplock" bag.

Place the bagged vial into a Wide-Mouth Amber Glass Jar designated for "Solid Toxic

Waste."

Why Amber? Prochlorperazine degrades rapidly under UV light.[2] While degradation is

desired in the environment, uncontrolled degradation in the lab can create unknown

byproducts before incineration [3].

Liquids (Stock Solutions):

Collect in High-Density Polyethylene (HDPE) or Glass carboys.[1][2]

Ensure the cap is vented if the solution contains volatile organic solvents.[2]

Phase 3: Labeling (Chain of Custody)
Objective: Clear communication for EHS and waste vendors.[2] Labels must be legible and

solvent-resistant.[1][2]

Line 1: "Hazardous Waste: Prochlorperazine D8 Dimaleate"[1][2]

Line 2: "Contains: [Solvent Name if liquid] + Deuterated Phenothiazine"
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Line 3: Hazards: TOXIC, IRRITANT, REPRODUCTIVE HAZARD.[3][1]

Phase 4: Spill Management (Immediate Action)
If the powder is spilled, DO NOT dry sweep.[1] This generates toxic dust aerosols.[2]

Evacuate the immediate area.

PPE: Don double nitrile gloves, safety goggles, and an N95 (or P100) respirator.[1][2]

Wet Method: Cover the spill with paper towels dampened with water or a mild detergent.[2]

Scoop: Carefully scoop the wet material into the solid waste container.

Clean: Wash the surface 3 times with soap and water to remove residues.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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